Cas no 1000368-62-6 (2-{benzyl(benzyloxy)carbonylamino}benzoic acid)

• Product Name: 2-{benzyl(benzyloxy)carbonylamino}benzoic acid
• CAS No: 1000368-62-6
• MF: C₂₂H₁₉NO₄
• MW: 361.390566110611
• CID: 5619201
• PubChem ID: 165931093
• Update Time: 2025-05-25

2-{benzyl(benzyloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{benzyl[(benzyloxy)carbonyl]amino}benzoic acid
• EN300-28299920
• 1000368-62-6
• 2-{benzyl(benzyloxy)carbonylamino}benzoic acid

• Inchi： 1S/C22H19NO4/c24-21(25)19-13-7-8-14-20(19)23(15-17-9-3-1-4-10-17)22(26)27-16-18-11-5-2-6-12-18/h1-14H,15-16H2,(H,24,25)
• InChI Key： QXOZZKKLKCWQRI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1C=CC=CC=1C(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 361.13140809g/mol
• Monoisotopic Mass: 361.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{benzyl(benzyloxy)carbonylamino}benzoic acid

Introduction to 2-{benzyl(benzyloxy)carbonylamino}benzoic Acid (CAS No. 1000368-62-6)

2-{benzyl(benzyloxy)carbonylamino}benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1000368-62-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to a class of molecules known for their versatile applications in drug development, particularly in the synthesis of peptide mimetics and protease inhibitors. The unique structural features of this molecule, including its benzyl(benzyloxy)carbonylamino side chain, make it a valuable intermediate in the construction of complex biomolecules.

The benzyl(benzyloxy)carbonylamino group is a critical moiety in this compound, contributing to its reactivity and functionality. This group is commonly employed in the protection of amino groups in peptide synthesis, where it serves as a temporary blocking group that can be later removed under specific conditions. The presence of two benzyl groups in the side chain enhances the stability of the molecule, making it suitable for various chemical transformations without premature degradation.

2-{benzyl(benzyloxy)carbonylamino}benzoic acid has found utility in the development of novel therapeutic agents targeting a wide range of diseases. One of the most promising applications is in the field of oncology, where researchers are exploring its potential as a precursor for inhibitors of key enzymes involved in cancer progression. Recent studies have highlighted its role in modulating the activity of matrix metalloproteinases (MMPs), which are known to play a crucial role in tumor invasion and metastasis.

In addition to its applications in oncology, this compound has shown promise in the treatment of inflammatory diseases. The benzoic acid core is well-known for its anti-inflammatory properties, and when combined with the benzyl(benzyloxy)carbonylamino group, it forms a potent scaffold for designing molecules that can selectively inhibit inflammatory pathways. Preliminary research indicates that derivatives of this compound may offer a new avenue for treating chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The synthesis of 2-{benzyl(benzyloxy)carbonylamino}benzoic acid involves multi-step organic reactions, typically starting from commercially available benzoyl chloride and benzyl alcohol. The process requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproduct formation.

The pharmaceutical industry has been increasingly interested in this compound due to its potential as a building block for more complex drug candidates. Its structural versatility allows for modifications at multiple sites, enabling chemists to tailor its properties for specific therapeutic needs. For instance, appending different functional groups to the benzoic acid core can alter its solubility, bioavailability, and target specificity.

Recent advancements in computational chemistry have further enhanced the understanding of 2-{benzyl(benzyloxy)carbonylamino}benzoic acid's interactions with biological targets. Molecular docking studies have been conducted to predict how this compound might bind to enzymes and receptors involved in disease pathways. These studies provide valuable insights into optimizing its design for improved efficacy and reduced side effects.

In conclusion, 2-{benzyl(benzyloxy)carbonylamino}benzoic acid (CAS No. 1000368-62-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers developing new therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.